Cas no 2171822-53-8 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid
• CAS No: 2171822-53-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5998702
• PubChem ID: 165516275
• Update Time: 2025-05-24

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]pentanoic acid
• 2171822-53-8
• EN300-1521789

• Inchi： 1S/C26H32N2O5/c1-3-15-26(2,24(31)27-16-9-8-14-23(29)30)28-25(32)33-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22H,3,8-9,14-17H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GAVMZBQHOZEVLZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC(=O)O)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic Acid (CAS No. 2171822-53-8): A Comprehensive Overview

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid (CAS No. 2171822-53-8) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name Fmoc-Lys(Mtt)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The compound's unique structure and properties make it an essential building block in various biochemical and pharmaceutical applications.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino group and a methyltetrahydroisoquinoline (Mtt) protecting group on the ε-amino group of lysine. These protecting groups are strategically chosen to ensure the stability and reactivity of the compound during synthetic processes, allowing for precise control over the formation of peptide bonds.

In recent years, significant advancements have been made in the understanding and application of Fmoc-Lys(Mtt)-OH. One notable area of research involves its use in solid-phase peptide synthesis (SPPS). SPPS is a widely used technique for the efficient and scalable production of peptides, which are essential in drug discovery, diagnostics, and therapeutic development. The Fmoc protecting group is particularly advantageous in SPPS due to its ease of removal under mild conditions, which minimizes side reactions and ensures high yields.

Beyond its role in peptide synthesis, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid has also been explored for its potential in protein engineering. Proteins with modified lysine residues can exhibit enhanced stability, solubility, and bioactivity, making them valuable for various biotechnological applications. For instance, researchers have utilized this compound to create recombinant proteins with improved pharmacokinetic properties, which can be crucial for developing long-lasting therapeutic agents.

The stability and reactivity of Fmoc-Lys(Mtt)-OH have also been studied extensively. One recent study published in the Journal of Organic Chemistry investigated the effect of different solvents on the deprotection efficiency of the Fmoc group. The results showed that polar aprotic solvents such as dimethylformamide (DMF) and N-methylpyrrolidone (NMP) provided optimal conditions for efficient deprotection without compromising the integrity of the peptide chain. This finding has important implications for optimizing synthetic protocols in both academic and industrial settings.

In addition to its synthetic utility, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid has been implicated in several biological studies. For example, it has been used to investigate the role of lysine modifications in protein-protein interactions and post-translational modifications. These studies have shed light on the complex regulatory mechanisms that govern cellular processes such as signal transduction, gene expression, and protein degradation.

The potential therapeutic applications of compounds derived from Fmoc-Lys(Mtt)-OH are also an active area of research. Peptides containing modified lysine residues have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a recent clinical trial evaluated a peptide-based vaccine containing lysine modifications for its efficacy in preventing HIV infection. The results were promising, demonstrating that the modified peptides could elicit a robust immune response without significant side effects.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid (CAS No. 2171822-53-8) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an indispensable tool for peptide synthesis, protein engineering, and therapeutic development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.